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Compound of Interest

Compound Name: Fenl-IN-2

Cat. No.: B8471892

Essential Safety and Handling Guide for Fenl-
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Fen1-IN-2, a potent flap endonuclease 1 (FEN1) inhibitor. Adherence to these

guidelines is critical for ensuring laboratory safety and maintaining the integrity of your
research.

Product Information at a Glance

Fen1-IN-2 is a small molecule inhibitor of Flap endonuclease 1 (FEN1), a key enzyme in DNA
replication and repair.[1][2] Its inhibitory activity makes it a valuable tool in cancer research and
studies of DNA metabolism.[3]

Property Value Source
Molecular Formula C20H15N304s MedchemExpress
IC50 (FEN1) 3nM [1]

IC50 (XPG) 226 nM [1]
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Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS), Fenl1-IN-2 should be handled as a
potentially hazardous substance. The following PPE is mandatory when working with this

compound:
PPE Category Item Specification
) Nitrile or other chemical-
Hand Protection Gloves ]
resistant gloves.
ANSI Z87.1 certified safety
Eye Protection Safety Glasses/Goggles glasses with side shields or
chemical splash goggles.
) A buttoned, long-sleeved lab
Body Protection Laboratory Coat
coat.
All handling of the solid
compound and preparation of
Respiratory Protection Fume Hood solutions should be performed

in a certified chemical fume
hood.

Safe Handling and Operational Plan

3.1. Storage

Proper storage is crucial to maintain the stability and activity of Fen1-IN-2.

Condition Solid Form Stock Solution
-80°C 2 years 6 months
-20°C 1 year 1 month

Upon receipt, store the compound as recommended by the supplier. Aliquot stock solutions to
avoid repeated freeze-thaw cycles.
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3.2. Preparation of Stock Solutions
Fen1-IN-2 is typically dissolved in dimethyl sulfoxide (DMSO).

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Pre-weigh: Tare a clean, dry microcentrifuge tube on an analytical balance.

o Weigh Compound: Carefully weigh the desired amount of Fen1-IN-2 solid into the
microcentrifuge tube inside a chemical fume hood.

e Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the tube to achieve a
10 mM concentration.

o Dissolve: Vortex the solution until the compound is completely dissolved. Gentle warming
may be applied if necessary.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes and store at
-20°C or -80°C.

3.3. General Handling Workflow

The following workflow outlines the key steps for safely handling Fen1-IN-2 in a laboratory
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Fen1-IN-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8471892#personal-protective-equipment-for-
handling-fenl-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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